1-(6-Chloro-2-methylpyridin-3-yl)-2,2,2-trifluoroethanol

• Molecular Formula: C8H7ClF3NO
• Molecular Weight: 225.59 g/mol
• IUPAC Name: 1-(6-chloro-2-methylpyridin-3-yl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C8H7ClF3NO/c1-4-5(2-3-6(9)13-4)7(14)8(10,11)12/h2-3,7,14H,1H3
• InChI Key: SQHNLPUBAFZBTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Cl)C(C(F)(F)F)O

Description

1-(6-Chloro-2-methylpyridin-3-yl)-2,2,2-trifluoroethanol is a useful research compound. Its molecular formula is C8H7ClF3NO and its molecular weight is 225.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-Chloro-2-methylnicotinaldehyde (250 mg, 1.6 mmol) was added to tetrahydrofuran (10.7 ml) and cooled to 0° C. Trimethyl(trifluoromethyl)silane (0.3 ml, 1.9 mmol) was added followed by tetrabutylammonium fluoride (1.9 ml, 1.0M in THF, 1.9 mmol). The reaction mixture was allowed to warm to room temperature over 1 hour. The reaction was then diluted with water and brine and extracted with ethyl acetate (3×). The organic layers were combined and dried over magnesium sulfate, filtered, and concentrated in vacuo to yield the title compound as a solid.

Synthesis routes and methods II

Procedure details